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6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate
Brand Name: Vulcanchem
CAS No.: 18355-50-5
VCID: VC0101273
InChI: InChI=1S/C36H30N4O2.2C7H8O3S/c1-3-39-21-5-7-29-23-31(17-19-33(29)39)37-35(41)27-13-9-25(10-14-27)26-11-15-28(16-12-26)36(42)38-32-18-20-34-30(24-32)8-6-22-40(34)4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-24H,3-4H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
SMILES: CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula: C50H46N4O8S2
Molecular Weight: 895.1 g/mol

6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate

CAS No.: 18355-50-5

Main Products

VCID: VC0101273

Molecular Formula: C50H46N4O8S2

Molecular Weight: 895.1 g/mol

6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate - 18355-50-5

CAS No. 18355-50-5
Product Name 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate
Molecular Formula C50H46N4O8S2
Molecular Weight 895.1 g/mol
IUPAC Name N-(1-ethylquinolin-1-ium-6-yl)-4-[4-[(1-ethylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzamide;4-methylbenzenesulfonate
Standard InChI InChI=1S/C36H30N4O2.2C7H8O3S/c1-3-39-21-5-7-29-23-31(17-19-33(29)39)37-35(41)27-13-9-25(10-14-27)26-11-15-28(16-12-26)36(42)38-32-18-20-34-30(24-32)8-6-22-40(34)4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-24H,3-4H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
Standard InChIKey JENUUMUEYUTBEW-UHFFFAOYSA-N
SMILES CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]
Canonical SMILES CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]
Synonyms 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-ethylquinolinium) ditosylate
PubChem Compound 161249
Last Modified Nov 11 2021
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